2,4-Dimethylpyridine
2,4-Dimethylpyridine
2, 4-Dimethylpyridine, also known as 2, 4-lutidene, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 4-Dimethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2, 4-dimethylpyridine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
108-47-4
VCID:
VC0042361
InChI:
InChI=1S/C7H9N/c1-6-3-4-8-7(2)5-6/h3-5H,1-2H3
SMILES:
CC1=CC(=NC=C1)C
Molecular Formula:
C7H9N
Molecular Weight:
107.15 g/mol
2,4-Dimethylpyridine
CAS No.: 108-47-4
Reference Standards
VCID: VC0042361
Molecular Formula: C7H9N
Molecular Weight: 107.15 g/mol
CAS No. | 108-47-4 |
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Product Name | 2,4-Dimethylpyridine |
Molecular Formula | C7H9N |
Molecular Weight | 107.15 g/mol |
IUPAC Name | 2,4-dimethylpyridine |
Standard InChI | InChI=1S/C7H9N/c1-6-3-4-8-7(2)5-6/h3-5H,1-2H3 |
Standard InChIKey | JYYNAJVZFGKDEQ-UHFFFAOYSA-N |
SMILES | CC1=CC(=NC=C1)C |
Canonical SMILES | CC1=CC(=NC=C1)C |
Boiling Point | 158.5 °C |
Density | 0.929 - 0.935 (20º) |
Melting Point | -64.0 °C -64°C |
Physical Description | Liquid Yellowish liquid; Smoky phenolic odo |
Description | 2, 4-Dimethylpyridine, also known as 2, 4-lutidene, belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. 2, 4-Dimethylpyridine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2, 4-dimethylpyridine is primarily located in the cytoplasm. |
Solubility | 3.02 M 350 mg/mL at 25 °C Slightly soluble in water Soluble (in ethanol) |
Synonyms | 2,4-Dimethylpyridine; NSC 2156; α,γ-Dimethylpyridine |
Vapor Pressure | 3.17 mmHg |
PubChem Compound | 7936 |
Last Modified | Nov 11 2021 |
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